2-Bromo-3-chlorotoluene
Overview
Description
2-Bromo-3-chlorotoluene is a useful research compound. Its molecular formula is C7H6BrCl and its molecular weight is 205.48 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : 2-Bromo-3-chlorotoluene has been synthesized from related compounds through processes like reduction, diazotization, and Sandmeyer reaction, demonstrating the compound's versatility and utility in organic synthesis (Xue Xu, 2006).
Spectroscopic Analysis : Studies involving vibrational spectroscopic techniques (FT-IR and FT-Raman) have been conducted on this compound. These studies are crucial in understanding the molecular structure and properties of the compound, highlighting its potential applications in material science and molecular spectroscopy (C. Arunagiri, M. Arivazhagan, A. Subashini, 2011).
Catalysis and Reaction Mechanisms
Catalytic Reactions : Research has explored the role of this compound in catalytic processes like ammoxidation. Such studies contribute to the understanding of catalytic mechanisms and the development of more efficient industrial chemical processes (Ritambhara Dwivedi, Prabhakar Sharma, Akrati Sisodiya, M. Batra, R. Prasad, 2017).
Electron Attachment Studies : Investigations into the dissociative electron attachment to this compound have been conducted, providing insights into its electronic properties and potential applications in fields like radiation chemistry and material science (M. Mahmoodi-Darian, S. Huber, A. Mauracher, M. Probst, S. Denifl, P. Scheier, T. Märk, 2018).
Environmental and Biological Interactions
Biodegradation Studies : The ability of specific microbial strains to biodegrade chlorotoluenes, including compounds related to this compound, has been examined. This research is vital for understanding the environmental impact of such chemicals and developing bioremediation strategies (A. Pacholak, W. Smułek, T. Jesionowski, E. Kaczorek, 2017).
Chemical Reactions in Organic Synthesis : The reactivity of this compound in organic synthesis, particularly in creating complex molecular structures, is a significant area of research. Studies in this domain contribute to the development of new synthetic methods and pharmaceutical applications (Sheng-Chun Sha, Sergei Tcyrulnikov, Minyan Li, Bowen Hu, Yue Fu, M. Kozlowski, P. Walsh, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that bromo and chloro substituted toluenes generally participate in nucleophilic aromatic substitution reactions .
Mode of Action
2-Bromo-3-chlorotoluene, like other aryl halides, can undergo nucleophilic aromatic substitution reactions . In these reactions, a nucleophile attacks one of the aromatic-ring carbons, replacing the halogen atom (bromine or chlorine in this case). This process forms a negatively charged intermediate known as a Meisenheimer complex .
Biochemical Pathways
It’s known that nucleophilic aromatic substitution reactions play a crucial role in the synthesis of various organic compounds . These reactions can lead to the formation of new carbon-carbon bonds, enabling the construction of complex molecular structures.
Result of Action
The compound’s ability to participate in nucleophilic aromatic substitution reactions suggests that it could potentially be used in the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the rate and outcome of nucleophilic aromatic substitution reactions can be affected by factors such as temperature, solvent, and the nature of the nucleophile .
Properties
IUPAC Name |
2-bromo-1-chloro-3-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrCl/c1-5-3-2-4-6(9)7(5)8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADSIBTDRKLGGEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370791 | |
Record name | 2-Bromo-3-chlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69190-56-3 | |
Record name | 2-Bromo-3-chlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3-chlorotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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